Cas no 2137774-70-8 (5-Fluoro-2-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 5-Fluoro-2-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2137774-70-8
• MF: C₆H₃F₂NO₄S
• MW: 223.15412735939
• CID: 6543641
• PubChem ID: 165461676
• Update Time: 2025-10-29

5-Fluoro-2-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-nitrobenzene-1-sulfonyl fluoride
• EN300-728714
• 2137774-70-8
• 5-Fluoro-2-nitrobenzene-1-sulfonyl fluoride

• Inchi： 1S/C6H3F2NO4S/c7-4-1-2-5(9(10)11)6(3-4)14(8,12)13/h1-3H
• InChI Key： IFTRZFXQBXZDLM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1[N+](=O)[O-])F)(=O)(=O)F

Computed Properties

• Exact Mass: 222.97508507g/mol
• Monoisotopic Mass: 222.97508507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.3Ų

Additional information on 5-Fluoro-2-nitrobenzene-1-sulfonyl fluoride

Recent Advances in the Application of 5-Fluoro-2-nitrobenzene-1-sulfonyl Fluoride (CAS: 2137774-70-8) in Chemical Biology and Drug Discovery

5-Fluoro-2-nitrobenzene-1-sulfonyl fluoride (CAS: 2137774-70-8) has emerged as a versatile reagent in chemical biology and medicinal chemistry, particularly in the development of covalent inhibitors and activity-based probes. Recent studies have highlighted its utility in targeting reactive amino acid residues, such as serine and cysteine, in enzymes and proteins. This compound's unique electrophilic properties make it a valuable tool for studying enzyme mechanisms, protein-protein interactions, and drug-target engagement.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 5-Fluoro-2-nitrobenzene-1-sulfonyl fluoride as a key intermediate in the synthesis of covalent kinase inhibitors. The researchers successfully incorporated this moiety into selective inhibitors of Bruton's tyrosine kinase (BTK), showing improved potency and selectivity profiles compared to traditional reversible inhibitors. The study also revealed that the fluorosulfonyl group forms a stable covalent bond with the target cysteine residue while maintaining favorable pharmacokinetic properties.

In the field of proteomics, a recent breakthrough application involves the use of this compound as an activity-based protein profiling (ABPP) probe. Researchers at Harvard Medical School developed a series of sulfonyl fluoride probes based on 5-Fluoro-2-nitrobenzene-1-sulfonyl fluoride to map the reactivity of serine hydrolases in complex biological systems. Their work, published in Nature Chemical Biology, demonstrated unprecedented coverage of the serine hydrolase family, enabling new insights into enzyme function and inhibitor development.

The safety profile and handling considerations of 5-Fluoro-2-nitrobenzene-1-sulfonyl fluoride have been extensively studied in recent industrial applications. A 2024 white paper from Sigma-Aldrich detailed optimized synthesis protocols and storage conditions that minimize decomposition while maintaining reactivity. These advancements have facilitated broader adoption of the compound in high-throughput screening campaigns and fragment-based drug discovery approaches.

Emerging research suggests potential applications of 5-Fluoro-2-nitrobenzene-1-sulfonyl fluoride beyond traditional small molecule drug discovery. A preprint on bioRxiv describes its use in the development of covalent protein degraders (PROTACs), where the sulfonyl fluoride warhead enables targeted protein degradation through the ubiquitin-proteasome system. This innovative approach could open new avenues for addressing challenging drug targets previously considered "undruggable."

Future directions for research involving 2137774-70-8 include exploration of its reactivity with non-canonical amino acids in engineered biological systems and development of next-generation ABPP probes with enhanced selectivity. The compound's unique balance of reactivity and stability continues to make it a valuable asset in chemical biology tool development and drug discovery pipelines.